Cas no 63754-97-2 (4-Fluoro-2-hydroxybenzothiazole)

4-Fluoro-2-hydroxybenzothiazole structure
63754-97-2 structure
Product Name:4-Fluoro-2-hydroxybenzothiazole
CAS No:63754-97-2
MF:C7H4FNOS
MW:169.176163673401
MDL:MFCD08272249
CID:855107
Update Time:2025-04-19

4-Fluoro-2-hydroxybenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Fluorobenzo[d]thiazol-2(3H)-one
    • 2(3H)-Benzothiazolone,4-fluoro-(9CI)
    • 4-FLUORO-2(3H)-BENZOTHIAZOLONE
    • 4-Fluoro-2-hydroxybenzothiazole
    • 4-fluoro-3H-1,3-benzothiazol-2-one
    • 4-Fluorobenzo[d]thiazol-2-ol
    • 2(3H)-Benzothiazolone, 4-fluoro-
    • 4-fluoro-2,3-dihydro-1,3-benzothiazol-2-one
    • 4-fluorobenzothiazol-2-one
    • PubChem21838
    • EBD852424
    • FCH858973
    • 4-Fluoro-1,3-benzothiazol-2(3H)-one
    • 4-fluoranyl-3H-1,3-benzothiazol-2-one
    • MDL： MFCD08272249
    • Inchi： 1S/C7H4FNOS/c8-4-2-1-3-5-6(4)9-7(10)11-5/h1-3H,(H,9,10)
    • InChI Key： WATZDQKTHRRJKG-UHFFFAOYSA-N
    • SMILES： S1C(NC2C(=CC=CC1=2)F)=O

Computed Properties

  • Exact Mass: 169.00000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 173-174 ºC (ethanol water )
  • Solubility: Very slightly soluble (0.81 g/l) (25 º C),
  • PSA: 61.36000
  • LogP: 2.14100

4-Fluoro-2-hydroxybenzothiazole Security Information

4-Fluoro-2-hydroxybenzothiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Fluoro-2-hydroxybenzothiazole Pricemore >>

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